3,4-Dimethylazepane hydrochloride
Description
3,4-Dimethylazepane hydrochloride is a chemical compound with the molecular formula C8H18ClN . It is used in various chemical reactions and has several properties that make it useful in a variety of applications .
Molecular Structure Analysis
The molecular structure of 3,4-Dimethylazepane hydrochloride consists of 8 carbon atoms, 18 hydrogen atoms, 1 chlorine atom, and 1 nitrogen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of 3,4-Dimethylazepane hydrochloride include its molecular structure, molecular weight, and other characteristics .Relevant Papers The relevant papers on 3,4-Dimethylazepane hydrochloride include studies on its synthesis, reactions, biological properties, and other aspects . These papers provide valuable insights into the properties and potential applications of this compound.
Scientific Research Applications
1. Chemical Synthesis and Biological Activities
- Steric Effects in Synthesis : Research by Nichols & Kostuba (1979) studied analogues of 3,4-Dimethylazepane hydrochloride, focusing on their synthesis and pharmacologic effects. This research provides insights into the chemical structure and biological activity relationships.
2. Industrial and Research Applications
- Industrial Chemical Intermediate : A study by Abdo (2007) highlights the use of dimethylaminopropyl chloride, hydrochloride, related to 3,4-Dimethylazepane hydrochloride, as an industrial and research organic chemical intermediate. It is utilized in various chemical reactions and pharmaceutical synthesis.
3. Cytotoxicity and Cancer Research
- Cytotoxic Agents in Cancer Research : Pati et al. (2007) Pati et al. (2007) synthesized analogues of 3,4-Dimethylazepane hydrochloride showing potent cytotoxicity towards human colon cancer cells. This research is significant for developing new cancer therapies.
4. Chemical Analysis and Methodology
- Analytical Method Development : A research work by Dumbre, Chopade, & Chaudhari (2022) focused on developing an analytical method for determining genotoxic impurities in drugs related to 3,4-Dimethylazepane hydrochloride, highlighting the importance of precise chemical analysis in pharmaceuticals.
5. Environmental Treatment Techniques
- Wastewater Treatment : Li et al. (2020) Li et al. (2020) explored a novel method for treating wastewater containing compounds like 3,4-dimethylaniline, a structurally related compound, indicating environmental applications.
properties
IUPAC Name |
3,4-dimethylazepane;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N.ClH/c1-7-4-3-5-9-6-8(7)2;/h7-9H,3-6H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJBYKESVPMGFAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCNCC1C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dimethylazepane hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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